Cas no 3691-12-1 (a-Guaiene (>85%))

• Product Name: a-Guaiene (>85%)
• CAS No: 3691-12-1
• MF: C₁₅H₂₄
• MW: 204.351064682007
• CID: 308459
• Update Time: 2025-08-04

a-Guaiene (>85%) Chemical and Physical Properties

Names and Identifiers

• Azulene,1,2,3,4,5,6,7,8-octahydro-1,4-dimethyl-7-(1-methylethenyl)-, (1S,4S,7R)-
• (1S,4S,7R)-1,4-Dimethyl-7-(prop-1-en-2-yl)-1,2,3,4,5,6,7,8-octahydroazulene
• 7-Isopropenyl-1,4-dimethyl-1,2,3,4,5,6,7,8-octahydroazulene-, [1S-(1α,4α,7α)]-
• Azulene, 1,2,3,4,5,6,7,8-octahydro-1,4-dimethyl-7-(1-methylethenyl)-, [1S-(1α,4α,7α)]-
• Guaia-1(5),11-diene
• α-Guaiaene
• α-Guajene
• α-quaiene
• Azulene,1,2,3,4,5,6,7,8-octahydro-1,4-dimethyl-7-(1-methylethenyl)-, [1S-(1a,4a,7a)]-
• Azulene, 1,2,3,4,5,6,7,8-octahydro-7b-isopropenyl-1b,4b-dimethyl- (7CI)
• Guaia-1(5),11-diene (8CI)
• 1,2,3,4,5,6,7,8-Octahydro-1,4-dimethyl-7-(1-methylethenyl)-[1S-(1a,4a,7a)] azulene
• a-Guaiene
• a-Guaiene (>85%)

• Inchi： 1S/C15H24/c1-10(2)13-7-5-11(3)14-8-6-12(4)15(14)9-13/h11-13H,1,5-9H2,2-4H3/t11-,12-,13+/m0/s1
• InChI Key： ADIDQIZBYUABQK-RWMBFGLXSA-N
• SMILES： C12C[C@H](C(=C)C)CC[C@H](C)C=1CC[C@@H]2C

Computed Properties

• Exact Mass: 204.18792

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Sesquiterpenoids

Additional information on a-Guaiene (>85%)

Introduction to a-Guaiene (CAS No. 3691-12-1)

a-Guaiene (CAS No. 3691-12-1) is a sesquiterpene hydrocarbon that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is known for its unique structural properties and potential applications in various industries, including fragrances, flavors, and pharmaceuticals. In this article, we will delve into the chemical structure, physical properties, biosynthesis, and recent research developments surrounding a-Guaiene.

Chemical Structure and Physical Properties

a-Guaiene is a cyclic sesquiterpene with the molecular formula C₁₅H₂₄. It consists of a seven-membered ring fused to a five-membered ring, with a double bond at the C₈-C₉ position. The compound is characterized by its high degree of unsaturation and complex cyclic structure, which contributes to its unique chemical reactivity and biological activity. At room temperature, a-Guaiene is a colorless to pale yellow liquid with a characteristic terpenoid odor.

Biosynthesis and Natural Occurrence

a-Guaiene is naturally produced by various plants, particularly those belonging to the Asteraceae family. The biosynthesis of a-Guaiene involves the mevalonate pathway, which is a common route for the production of terpenoids in plants. The pathway begins with the condensation of dimethylallyl diphosphate (DMAPP) and isopentenyl diphosphate (IPP) to form geranyl diphosphate (GPP), which then undergoes further cyclization reactions to produce a-Guaiene. Recent studies have identified specific enzymes involved in this process, such as terpene synthases (TPS), which play a crucial role in the formation of the cyclic structure.

Applications in Fragrances and Flavors

The distinctive aroma of a-Guaiene makes it a valuable component in the fragrance and flavor industries. It is used as a natural or synthetic fragrance ingredient in perfumes, cosmetics, and personal care products. Additionally, a-Guaiene contributes to the flavor profiles of certain food products, enhancing their sensory appeal. Recent research has focused on optimizing the extraction methods and synthetic routes to increase the yield and purity of a-Guaiene, thereby making it more accessible for industrial applications.

Pharmaceutical Potential and Research Developments

The potential pharmaceutical applications of a-Guaiene have been an area of intense research interest. Studies have shown that this compound exhibits various biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. For instance, a recent study published in the Journal of Natural Products demonstrated that a-Guaiene possesses potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that a-Guaiene could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, a-Guaiene strong> has also been investigated for its potential as an antimicrobial agent. Research conducted at the University of California found that < strong >a-Guaiene< / strong > exhibits significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. This property makes it a potential candidate for developing new antibiotics to combat drug-resistant bacterial strains. p > < p >Furthermore< , recent advances in synthetic chemistry have enabled the development of novel derivatives of< strong >a-Guaiene< / strong > with enhanced biological activities. For example< , researchers at Harvard University have synthesized modified forms of< strong >a-Guaiene< / strong > that show improved solubility and bioavailability< , making them more suitable for pharmaceutical applications. p > < p >< strong >Environmental Impact and Sustainability< / strong > p > < p >The environmental impact of producing and using< strong >a-Guaiene< / strong > is another important consideration in its industrial applications. Sustainable methods for synthesizing this compound are being explored to minimize environmental footprint. One such approach involves using renewable feedstocks and green chemical processes to produce< strong >a-Guaiene< / strong > on a larger scale. Additionally< , efforts are being made to develop biodegradable formulations that reduce the risk of environmental contamination. p > < p >< strong >Conclusion< / strong > p > < p >< strong >a-Guaiene< / strong >(CAS No.< 3691-12-1) is a versatile sesquiterpene with a wide range of applications in fragrances< , flavors< , and pharmaceuticals.< Its unique chemical structure confers valuable properties such as anti-inflammatory< , antioxidant< , and antimicrobial activities.< Ongoing research continues to uncover new potential uses for this compound< , highlighting its significance in various scientific disciplines.< As sustainable production methods are developed< , it is likely that the demand for